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Compound of Interest

Compound Name: Didesmethylrocaglamide

Cat. No.: B3182005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Didesmethylrocaglamide (DDR) is a potent and selective inhibitor of the eukaryotic initiation

factor 4A (eIF4A), a key component of the translation initiation complex.[1][2] By targeting

eIF4A, DDR effectively suppresses the translation of various growth-promoting proteins,

leading to cell cycle arrest and apoptosis in cancer cells.[1][3][4] These application notes

provide detailed protocols for the dissolution of Didesmethylrocaglamide and its application in

common laboratory experiments.

Product Information
Characteristic Value

CAS Number 177262-30-5

Molecular Formula C₂₇H₂₇NO₇

Molecular Weight 477.51 g/mol

Mechanism of Action eIF4A Inhibitor

Solubility Data
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Didesmethylrocaglamide exhibits solubility in various organic solvents and solvent mixtures.

Proper dissolution is critical for maintaining its stability and activity in experimental settings.

Solvent/Solvent System Solubility Notes

Dimethyl Sulfoxide (DMSO) 100 mg/mL (209.42 mM)
Sonication is recommended to

aid dissolution.[2]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (5.24 mM)

Forms a clear solution.

Suitable for in vivo studies.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (5.24 mM)

Forms a clear solution.

Suitable for in vivo studies.[1]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (5.24 mM)
Forms a clear solution.

Suitable for in vivo studies.[1]

Experimental Protocols
Preparation of Stock Solutions
For in vitro experiments:

Solvent Selection: Use high-purity Dimethyl Sulfoxide (DMSO).

Calculation: To prepare a 10 mM stock solution, dissolve 4.775 mg of

Didesmethylrocaglamide in 1 mL of DMSO. For other concentrations, use the following

formula: Volume (mL) = (Mass (mg) / 477.51) * (1000 / Desired Concentration (mM))

Dissolution: Add the calculated volume of DMSO to the vial containing the powdered

Didesmethylrocaglamide. Vortex and sonicate at a low frequency until the compound is

completely dissolved.[2]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[1][5] Store the aliquots at -20°C for up to one year or at -80°C

for up to two years.[1]

For in vivo experiments:
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A common formulation for animal studies involves a mixture of solvents to ensure

biocompatibility and solubility.[1]

Preparation of Vehicle: Prepare the vehicle by mixing 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.

Dissolution: Dissolve Didesmethylrocaglamide in the vehicle to the desired final

concentration (e.g., 2.5 mg/mL). Sonication or gentle heating can be used to aid dissolution.

[1]

Storage: Prepare fresh solutions for animal experiments. If short-term storage is necessary,

store at 4°C for a few days. For longer-term storage, consult stability data for the specific

formulation.

Cell-Based Assay Protocol
This protocol provides a general guideline for treating cultured cells with

Didesmethylrocaglamide.

Cell Seeding: Plate cells at the desired density in a multi-well plate and allow them to adhere

overnight.

Preparation of Working Solution: Dilute the Didesmethylrocaglamide stock solution

(prepared in DMSO) with cell culture medium to the desired final concentrations. It is crucial

to maintain the final DMSO concentration below 0.5% to avoid solvent-induced cytotoxicity.

[5] Perform serial dilutions for dose-response experiments.

Treatment: Remove the existing medium from the cells and replace it with the medium

containing Didesmethylrocaglamide. Include a vehicle control (medium with the same final

concentration of DMSO).

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

Analysis: Following incubation, cells can be analyzed for various endpoints, such as cell

viability (e.g., MTT or CellTiter-Glo assay), apoptosis (e.g., caspase activity assay, Annexin V

staining), or cell cycle progression (e.g., flow cytometry).[3][6]
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Didesmethylrocaglamide and a

typical experimental workflow.
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Caption: Didesmethylrocaglamide inhibits eIF4A, leading to decreased protein translation,

cell cycle arrest, and apoptosis.
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Caption: A typical workflow for in vitro experiments using Didesmethylrocaglamide.

Safety Precautions
Didesmethylrocaglamide is a potent bioactive compound. Handle with care, using

appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses. Work in a well-ventilated area or a chemical fume hood. For research use only. Not for

human or veterinary use.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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